Cas no 874290-63-8 (2-Borono-5-fluorobenzoic acid)

• Product Name: 2-Borono-5-fluorobenzoic acid
• CAS No: 874290-63-8
• MF: C₇H₆BFO₄
• MW: 183.929545879364
• MDL: MFCD08235078
• CID: 709685
• Update Time: 2024-10-26

2-Borono-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Borono-5-fluorobenzoic acid
• 2-Carboxy-4-fluorobenzeneboronic acid
• 2-Carboxy-4-fluorophenylboronic acid
• 2-(dihydroxyboranyl)-5-fluorobenzoic acid
• SBB090107
• PC5079
• FCH921348
• AB43739
• AB0029130
• AX8158317
• AM20060005
• X1262
• ST24027789
• 2-(dihydroxyboranyl)-5-fluoranyl-b

• MDL： MFCD08235078
• Inchi： 1S/C7H6BFO4/c9-4-1-2-6(8(12)13)5(3-4)7(10)11/h1-3,12-13H,(H,10,11)
• InChI Key： FMVANIKYUYQABO-UHFFFAOYSA-N
• SMILES： O=C(C1C(B(O)O)=CC=C(F)C=1)O

Computed Properties

• Exact Mass: 184.03400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.49
• Melting Point: 183-186
• Boiling Point: 398.3℃ at 760 mmHg
• PSA: 77.76000
• LogP: -0.79630

2-Borono-5-fluorobenzoic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• HazardClass：IRRITANT